4-(2-Methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 4-(2-methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C17H21NO5/c1-22-14-8-4-3-7-12(14)15(19)18-13(16(20)21)11-23-17(18)9-5-2-6-10-17/h3-4,7-8,13H,2,5-6,9-11H2,1H3,(H,20,21)
• InChI Key: KASGLXTVUDMJDQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)N2C(COC23CCCCC3)C(=O)O
• Molecular Formula: C17H21NO5
• Molecular Weight: 319.4 g/mol

Description

This compound contains a carboxylic acid group (-COOH), a methoxy group (-OCH3), and a spirocyclic structure (a type of cyclic compound where two rings share a single atom). The presence of these functional groups can influence the compound’s properties and reactivity.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The spirocyclic structure would likely contribute to the compound’s three-dimensional shape.

Chemical Reactions Analysis

Carboxylic acids typically undergo reactions like esterification (with alcohols), amidation (with amines), and reduction (to alcohols). The presence of the methoxy group could also influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. Carboxylic acids typically exhibit strong hydrogen bonding, leading to higher boiling points compared to similar-sized molecules. They can also participate in various chemical reactions.

Scientific Research Applications

4-(2-Methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid has been used in a variety of scientific research applications, including medicinal chemistry and drug discovery. The molecule has been used to study the effects of various drugs on various cellular pathways, as well as to study the structure and function of proteins. Additionally, this compound has been used in the development of new drugs and drug delivery systems, as well as in the development of novel therapies for various diseases.

Mechanism of Action

The mechanism of action of 4-(2-Methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid is not fully understood. However, it is believed that the molecule binds to specific proteins, which in turn modulate the activity of those proteins. This binding can either activate or inhibit the activity of the proteins, depending on the specific protein and the specific conditions of the experiment.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to have anti-inflammatory and anti-cancer properties. Additionally, it has been shown to have potential applications in the treatment of metabolic disorders and neurological diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(2-Methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid in lab experiments include its high purity and yield, as well as its ability to target specific proteins and pathways. Additionally, this compound is relatively stable and can be stored for long periods of time. However, the molecule is not water-soluble, which can limit its use in certain experiments. Additionally, the molecule is not easily synthesized, which can limit its availability for certain experiments.

Future Directions

The potential future directions for 4-(2-Methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid include further studies of its biochemical and physiological effects, as well as its potential applications in the development of new drugs and drug delivery systems. Additionally, further research could be conducted to better understand the mechanism of action of the molecule and its potential applications in the treatment of various diseases. Additionally, research could be conducted to develop methods to synthesize this compound more efficiently and cost-effectively. Finally, further research could be conducted to develop new ways to target specific proteins and pathways with this compound.

Synthesis Methods

4-(2-Methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid can be synthesized through a number of different methods. One of the most commonly used methods is the Mitsunobu reaction, which involves the use of tert-butyl 4-methylbenzoate, 2-methoxybenzaldehyde, and sodium azide. The reaction is conducted in anhydrous dimethylformamide (DMF) at room temperature. The reaction yields the desired this compound product in high yields and with high purity. Other methods, such as the Biginelli reaction, can also be used to synthesize this compound.

Safety and Hazards

The safety and hazards of this compound would depend on various factors, including its reactivity, toxicity, and handling procedures. Without specific data, it’s hard to provide detailed safety information.